Cas no 83227-19-4 (2-Pyrimidinemethanamine,N-2-propen-1-yl-)

• Product Name: 2-Pyrimidinemethanamine,N-2-propen-1-yl-
• CAS No: 83227-19-4
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 708759
• PubChem ID: 45080253
• Update Time: 2025-04-19

2-Pyrimidinemethanamine,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinemethanamine,N-2-propen-1-yl-
• 2-Pyrimidinemethanamine, N-2-propenyl- (9CI)
• AKOS011994399
• 83227-19-4
• N-(pyrimidin-2-ylmethyl)prop-2-en-1-amine

• Inchi： 1S/C8H11N3/c1-2-4-9-7-8-10-5-3-6-11-8/h2-3,5-6,9H,1,4,7H2
• InChI Key： PSECTZYMSHCRSV-UHFFFAOYSA-N
• SMILES： N(CC=C)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 149.095
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 0.3